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Compound Focus: Tetraethylammonium Chloride

Cat. No.: S566236

Comparative Guide: TEA Chloride vs. TMA Chloride

The table below summarizes the core properties and effects of these two compounds to help you select the

appropriate reagent.

Tetraethylammonium (TEA)

Feature . Tetramethylammonium (TMA) Chloride
Chloride

Primary Potassium (K+) channel blocker Cholinomimetic; mimics acetylcholine [2]

Pharmacological [1]

Action

Key Observed Prolongs action potential Stimulates, then blocks neurotransmission

Physiological duration; blocks K+ current in in ganglia; acts on muscarinic receptors;

Effects nerve fibers [1]. causes fasciculations then paralysis in

skeletal muscle [2].
lonic Conductance Decreases K+ conductance [3] Not typically associated with specific ionic
Blockade conductance blockade [3].
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Tetraethylammonium (TEA)

Feature . Tetramethylammonium (TMA) Chloride
Chloride

Effect on Cochlear Depresses endocochlear Information not specified in search results

Potentials potential and cochlear

microphonics [3]

Typical Research Studying K+ channels and action Studying nicotinic and muscarinic
Applications potential repolarization [1]; acetylcholine receptors [2]
isolating Ca2+ channel activity [1]

Toxicity (Acute, Information not specified in LDso (mouse, i.p.): 25 mg/kg (as chloride
Rodent) search results salt) [2]
Solubility Soluble in water, ethanol, Soluble in water and methanol [4]

chloroform, acetone [1]

Experimental Protocols & Mechanisms

For your experimental work, here are the key methodologies and visual mechanisms cited in the research.

Detailed Experimental Context

e Protocol for Isolating Ca?* Channel Activity This protocol from the search results describes how

TEA-CI is used to isolate voltage-gated calcium channels for electrophysiological study [1].

o Key Steps:
= Use whole-cell or intracellular recording configurations.
= Block Voltage-Gated Na+ Channels: Add tetrodotoxin (TTX) to the extracellular solution.
= Block Voltage-Gated K+ Channels: Add tetraethylammonium chloride (TEA) to the
extracellular solution and replace K* ions with Cs™* in the intrapipette solution.
o Rationale: This combination of pharmacological agents and ionic substitution suppresses the
major currents (Na* and K*) that obscure the measurement of Ca2* currents [1].

e Protocol for Studying K* Channel Effects The foundational effect of TEA on action potentials is

observed by directly applying it to nerve fibers, such as the squid giant axon [1].
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o Observation: Application of TEA drastically prolongs the action potential duration without
changing the resting membrane potential, resulting in an initial peak followed by a prolonged
plateau phase [1].

Mechanisms of Action

The diagrams below illustrate the core mechanisms and experimental workflows for these compounds.

TEA Chloride Application
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Diagram 1: TEA Chloride's mechanism of action as a potassium channel blocker, leading to a prolonged

action potential [1].
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TMA Chloride Application
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Diagram 2: TMA Chloride's dual-phase cholinomimetic effect, showing initial stimulation followed by

blockade [2].

Key Selection Guide

e For potassium channel research, Tetraethylammonium (TEA) Chloride is the standard tool for
blocking K+ currents and studying action potential repolarization.
¢ For acetylcholine receptor research, Tetramethylammonium (TMA) Chloride is more appropriate

as a direct receptor agonist.
¢ In toxicology, note that TMA is a naturally occurring toxin with a specific mechanism, while TEA's

toxicity is related to its disruption of electrical signaling.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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